Cas no 2287238-95-1 (rac-(2R,4S)-4-(aminomethyl)-2-methyl-1lambda6-thiane-1,1-dione)

Technical Introduction: rac-(2R,4S)-4-(Aminomethyl)-2-methyl-1λ⁶-thiane-1,1-dione is a chiral sulfone derivative featuring a stereochemically defined thiane backbone with an aminomethyl substituent. Its structural uniqueness, including the 1,1-dione moiety, confers stability and reactivity, making it a valuable intermediate in asymmetric synthesis and pharmaceutical applications. The rac-(2R,4S) configuration allows for versatility in chiral resolution or further functionalization. The compound’s rigid thiane scaffold enhances stereocontrol in downstream reactions, while the aminomethyl group provides a handle for derivatization. Suitable for use in medicinal chemistry and catalysis, it offers a balance of synthetic accessibility and tailored reactivity for advanced molecular design.
rac-(2R,4S)-4-(aminomethyl)-2-methyl-1lambda6-thiane-1,1-dione structure
2287238-95-1 structure
Product Name:rac-(2R,4S)-4-(aminomethyl)-2-methyl-1lambda6-thiane-1,1-dione
CAS No:2287238-95-1
MF:C7H15NO2S
MW:177.2645008564
CID:5914182
PubChem ID:137943340
Update Time:2025-05-19

rac-(2R,4S)-4-(aminomethyl)-2-methyl-1lambda6-thiane-1,1-dione Chemical and Physical Properties

Names and Identifiers

    • 2287238-95-1
    • EN300-6740910
    • rac-(2R,4S)-4-(aminomethyl)-2-methyl-1lambda6-thiane-1,1-dione
    • Inchi: 1S/C7H15NO2S/c1-6-4-7(5-8)2-3-11(6,9)10/h6-7H,2-5,8H2,1H3/t6-,7+/m1/s1
    • InChI Key: HTJHILIKRMXLKR-RQJHMYQMSA-N
    • SMILES: S1(CC[C@H](CN)C[C@H]1C)(=O)=O

Computed Properties

  • Exact Mass: 177.08234989g/mol
  • Monoisotopic Mass: 177.08234989g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 68.5Ų

rac-(2R,4S)-4-(aminomethyl)-2-methyl-1lambda6-thiane-1,1-dione Pricemore >>

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Additional information on rac-(2R,4S)-4-(aminomethyl)-2-methyl-1lambda6-thiane-1,1-dione

Introduction to rac-(2R,4S)-4-(Aminomethyl)-2-Methyl-1λ6-Thiane-1,1-Dione (CAS No. 2287238-95-1)

rac-(2R,4S)-4-(Aminomethyl)-2-Methyl-1λ6-Thiane-1,1-Dione (CAS No. 2287238-95-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a thiane ring and an aminomethyl group, which contribute to its potential biological activities and therapeutic applications.

The thiane ring, a sulfur-containing heterocycle, is a key structural element that imparts specific chemical and biological properties to the molecule. The presence of the aminomethyl group further enhances the compound's reactivity and functional versatility, making it a valuable candidate for various biochemical and pharmacological studies.

Recent research has focused on the pharmacological properties of rac-(2R,4S)-4-(Aminomethyl)-2-Methyl-1λ6-Thiane-1,1-Dione. Studies have shown that this compound exhibits promising antimicrobial and antiviral activities, which could have significant implications for the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that rac-(2R,4S)-4-(Aminomethyl)-2-Methyl-1λ6-Thiane-1,1-Dione effectively inhibited the growth of several multidrug-resistant bacterial strains, highlighting its potential as an antibacterial agent.

In addition to its antimicrobial properties, this compound has also been investigated for its anti-inflammatory effects. Research conducted at the University of California, San Francisco (UCSF) found that rac-(2R,4S)-4-(Aminomethyl)-2-Methyl-1λ6-Thiane-1,1-Dione significantly reduced inflammation in animal models of inflammatory diseases. The mechanism of action appears to involve the modulation of key inflammatory pathways, such as NF-κB and MAPK signaling.

The synthesis of rac-(2R,4S)-4-(Aminomethyl)-2-Methyl-1λ6-Thiane-1,1-Dione has been optimized to improve yield and purity. A recent paper in Tetrahedron Letters described a novel synthetic route that involves the condensation of 2-methylthiirane with an appropriate amine derivative, followed by oxidation to form the thiane ring. This method provides a scalable and efficient approach to producing the compound for further research and development.

The stability and solubility of rac-(2R,4S)-4-(Aminomethyl)-2-Methyl-1λ6-Thiane-1,1-Dione are important considerations for its use in pharmaceutical applications. Studies have shown that the compound is stable under standard laboratory conditions and exhibits good solubility in both aqueous and organic solvents. These properties facilitate its use in various formulations and delivery systems.

In terms of toxicity, preliminary assessments indicate that rac-(2R,4S)-4-(Aminomethyl)-2-Methyl-1λ6-Thiane-1,1-Dione has a favorable safety profile. In vitro cytotoxicity assays have shown minimal toxicity to mammalian cells at therapeutic concentrations. However, further in vivo studies are necessary to fully evaluate its safety and potential side effects.

The clinical potential of rac-(2R,4S)-4-(Aminomethyl)-2-Methyl-1λ6-Thiane-1,1-Dione is currently being explored through preclinical studies. These studies aim to validate its efficacy and safety in more complex biological systems before advancing to human clinical trials. Early results are promising, suggesting that this compound could be a valuable addition to the arsenal of drugs used to treat infectious diseases and inflammatory conditions.

In conclusion, rac-(2R,4S)-4-(Aminomethyl)-2-Methyl-1λ6-Thiane-1,1-Dione (CAS No. 2287238-95-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it an exciting candidate for further investigation and development into novel therapeutic agents.

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